Calcein disodium salt, indicator for com plexometry
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Overview
Description
Calcein disodium salt is a water-soluble fluorescent dye widely utilized as an indicator in complexometric titrations . Its bright yellow-green fluorescence makes it an essential tool in various scientific, medical, and pharmaceutical applications . It is also used for the fluorometric determination of calcium and EDTA (ethylenediaminetetraacetic acid) titration of calcium .
Molecular Structure Analysis
The molecular structure of Calcein disodium salt is complex. It is a tetraprotic acid, represented by the symbol H4Y, recognizing the fact that it has four acidic hydrogens on the four carboxyl groups . The unprotonated ligand Y4- is responsible for the formation of complexes with metal ions .Chemical Reactions Analysis
Calcein disodium salt forms complexes in solution with a variety of substances that have a pair of unshared electrons (e.g., on N, O, S atoms in the molecule) capable of satisfying the coordination number of the metal . The metal ion acts as a Lewis acid (electron pair acceptor) and the complexing agent is a Lewis base (electron pair donor) .Scientific Research Applications
Complexometry Indicator
Calcein disodium salt is often used as an indicator in complexometry . Complexometry is a form of volumetric analysis where the formation of a colored complex is used to indicate the end point of a titration. Calcein disodium salt forms stable complexes with many metal ions, and the color change indicates the presence of a particular metal ion .
Fluorescent Dye
Calcein disodium salt is a fluorescent dye that can be used in various biological research applications . It is often used to stain cells in fluorescence microscopy, which allows researchers to visualize and track cellular processes .
Drug Delivery Research
Calcein disodium salt is used as a model drug in drug delivery research . For example, it has been used to study the release of drugs from metal-organic frameworks (MOFs). In one study, calcein was successfully loaded into MOFs, and its release was triggered using ultrasound .
Cell Viability Assays
Calcein disodium salt is commonly used in cell viability assays. It is membrane-permeable and can be taken up by live cells. Once inside the cell, esterases cleave the acetoxymethyl ester group, resulting in the formation of a green-fluorescent calcein compound that is retained within live cells .
Bone Resorption Studies
In bone biology, calcein disodium salt is used to label mineralizing bone tissues. The fluorescence of calcein allows the visualization of bone growth and the assessment of bone resorption activity .
Studies on Biofilm Formation
Calcein disodium salt can be used to study biofilm formation. Biofilms are communities of microorganisms that adhere to each other on a surface. The fluorescent properties of calcein allow for the visualization and quantification of biofilm biomass .
Mechanism of Action
- Role : By binding to Ca²⁺, calcein serves as an indicator for calcium levels and leakage in various biological systems .
- Chelation of Ca²⁺ : Free calcein complexes with Ca²⁺ ions, leading to green fluorescence. Only viable cells fluoresce due to active esterases .
- Cell Viability Assays : Calcein-AM is used to assess cell viability and label live cells for flow cytometry .
- Impact on Bioavailability : Calcein’s lipophilicity enables cellular uptake, affecting its availability for fluorescence-based assays .
- Cellular Effects : Only viable cells exhibit green fluorescence, allowing discrimination between live and dead cells .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
Future Directions
The market size of Calcein disodium salt is projected to reach significant levels by 2029, with a considerable compound annual growth rate (CAGR) during the period of 2023 to 2029 . This suggests that there is a growing interest in this compound, possibly due to its wide range of applications in scientific, medical, and pharmaceutical fields .
properties
IUPAC Name |
disodium;2-[[7'-[[carboxylatomethyl(carboxymethyl)amino]methyl]-3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-2'-yl]methyl-(carboxymethyl)amino]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H26N2O13.2Na/c33-21-7-23-19(5-15(21)9-31(11-25(35)36)12-26(37)38)30(18-4-2-1-3-17(18)29(43)45-30)20-6-16(22(34)8-24(20)44-23)10-32(13-27(39)40)14-28(41)42;;/h1-8,33-34H,9-14H2,(H,35,36)(H,37,38)(H,39,40)(H,41,42);;/q;2*+1/p-2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPDXOJYVKULICC-UHFFFAOYSA-L |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)OC23C4=C(C=C(C(=C4)CN(CC(=O)O)CC(=O)[O-])O)OC5=C3C=C(C(=C5)O)CN(CC(=O)O)CC(=O)[O-].[Na+].[Na+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H24N2Na2O13 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60746891 |
Source
|
Record name | Disodium 2,2'-[(3',6'-dihydroxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthene]-2',7'-diyl)bis{methylene[(carboxymethyl)azanediyl]}]diacetate (non-preferred name) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60746891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
666.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Calcein disodium salt, indicator for com plexometry | |
CAS RN |
108750-13-6 |
Source
|
Record name | Disodium 2,2'-[(3',6'-dihydroxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthene]-2',7'-diyl)bis{methylene[(carboxymethyl)azanediyl]}]diacetate (non-preferred name) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60746891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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